methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate

• IUPAC Name: methyl 2-hydroxy-3,5-bis(1,2,4-triazol-4-yliminomethyl)benzoate
• InChI: InChI=1S/C14H12N8O3/c1-25-14(24)12-3-10(4-19-21-6-15-16-7-21)2-11(13(12)23)5-20-22-8-17-18-9-22/h2-9,23H,1H3
• InChI Key: KLISLHSUTPRBQC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1O)C=NN2C=NN=C2)C=NN3C=NN=C3
• Molecular Formula: C14H12N8O3
• Molecular Weight: 340.30 g/mol

Description

Methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate, also known as MTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTB is a member of the bis-imine family of compounds, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate is not fully understood, but it is believed to involve the formation of a complex with metal ions. The resulting complex may then interact with cellular components, leading to changes in cellular function. Further research is needed to fully elucidate the mechanism of action of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate.
Biochemical and Physiological Effects:
methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its fluorescent properties, methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate has been shown to have antioxidant activity, which may make it useful in the treatment of oxidative stress-related diseases. methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate has also been shown to have antimicrobial activity against a wide range of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

Methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize, and its purity can be confirmed by various analytical techniques. methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate is also highly selective for copper ions, making it an ideal candidate for the development of new sensors. However, there are also limitations to the use of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate in lab experiments. For example, the mechanism of action of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate is not fully understood, and further research is needed to fully elucidate its biological effects.

Future Directions

There are several potential future directions for research on methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate. One area of research involves the development of new sensors for the detection of copper ions in biological samples. Another area of research involves the use of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate as an antimicrobial agent, particularly for the treatment of drug-resistant bacterial infections. Additionally, further research is needed to fully elucidate the mechanism of action of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate and its potential applications in the treatment of oxidative stress-related diseases.
Conclusion:
In conclusion, methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate is a promising compound with potential applications in scientific research. Its fluorescent properties and selectivity for copper ions make it an ideal candidate for the development of new sensors. methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate also exhibits antioxidant and antimicrobial activity, suggesting that it may have potential as a therapeutic agent. Further research is needed to fully elucidate the mechanism of action of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate and its potential applications in scientific research.

Synthesis Methods

Methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate can be synthesized in several ways, but the most commonly used method involves the reaction of 2-hydroxy-3,5-dibromobenzoic acid with 4H-1,2,4-triazole-4-carboxaldehyde in the presence of sodium hydroxide. The resulting product is then treated with methyl iodide to yield methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate. The purity of the compound can be confirmed by various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate as a fluorescent probe for the detection of metal ions. methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate has been shown to selectively bind to copper ions, and the resulting complex exhibits strong fluorescence. This property makes methyl 2-hydroxy-3,5-bis[(4H-1,2,4-triazol-4-ylimino)methyl]benzoate an ideal candidate for the development of new sensors for the detection of copper ions in biological samples.